Copper(II) Complex Cytotoxicity in Osteosarcoma Cells
In the only published head-to-head study where (1H-imidazol-2-ylmethyl)(thiophen-2-ylmethyl)amine serves as ligand L1, its copper(II) complex (Complex 1) was directly compared against the corresponding benzimidazole-based (Complex 2) and pyridine-based (Complex 3) complexes for antiproliferative activity against MG-63 human osteosarcoma cells and normal NIH3T3 fibroblasts. Complexes 2 and 3 were more effective than Complex 1 at inhibiting MG-63 cancer cell growth while displaying lower toxicity toward NIH3T3 normal cells; Complex 1 preferentially inhibited MG-63 over NIH3T3 but with weaker potency than its benzimidazole and pyridine counterparts [1]. Complex 1 was the only complex crystallographically characterized, revealing a four-coordinate geometry where only the two imidazole nitrogen atoms coordinate Cu(II), with the thiophene sulfur remaining uncoordinated [1].
| Evidence Dimension | Antiproliferative activity against MG-63 osteosarcoma vs. NIH3T3 normal fibroblasts |
|---|---|
| Target Compound Data | Complex 1 (imidazole ligand L1): Preferential inhibition of MG-63 over NIH3T3; weaker potency than Complexes 2 and 3 (exact IC₅₀ not reported; cell growth inhibition assessed by MTT assay, 24 h incubation) [1] |
| Comparator Or Baseline | Complex 2 (benzimidazole ligand L2) and Complex 3 (pyridine ligand L3): More effective MG-63 inhibition with lower NIH3T3 toxicity; Complexes 2 and 3 also promoted mitochondrial-mediated apoptosis in MG-63 cells [1] |
| Quantified Difference | Qualitative rank order: Complex 2 ≈ Complex 3 > Complex 1 for MG-63 selectivity; Complex 1 crystallographically characterized (unique among the three), showing four-coordinate Cu(II) geometry with uncoordinated thiophene sulfur [1] |
| Conditions | MTT assay; MG-63 human osteosarcoma cells; NIH3T3 mouse embryonic fibroblasts; 24 h incubation; Cu(II) complexes at unspecified concentrations [1] |
Why This Matters
For researchers designing metallodrug candidates, the imidazole ligand L1 provides a structurally validated, crystallographically defined coordination scaffold, but its benzimidazole analog L2 may be preferred if maximal antiproliferative potency is the primary selection criterion.
- [1] Rajalakshmi, S., et al. (2013). Investigation of nuclease, proteolytic and antiproliferative effects of copper(II) complexes of thiophenylmethanamine derivatives. European Journal of Medicinal Chemistry, 70, 280–293. DOI: 10.1016/j.ejmech.2013.10.021 View Source
